Cas no 875664-28-1 (2-Bromo-5-(trifluoromethyl)benzaldehyde)

• Product Name: 2-Bromo-5-(trifluoromethyl)benzaldehyde
• CAS No: 875664-28-1
• MF: C₈H₄BrF₃O
• MW: 253.015972137451
• CID: 93516
• Update Time: 2025-04-18

2-Bromo-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(trifluoromethyl)benzaldehyde
• Benzaldehyde, 2-bromo-5-(1,1-dimethylethyl)
• Benzaldehyde, 2-bromo-5-(1,1-dimethylethyl)-

• Inchi： 1S/C8H4BrF3O/c9-7-2-1-6(8(10,11)12)3-5(7)4-13/h1-4H
• InChI Key： CSOBJYGHQOLWOD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=CC=1C=O

Computed Properties

• Exact Mass: 251.94000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Color/Form: Not determined
• Density: 1.310
• Boiling Point: 283℃
• Flash Point: 43℃
• Refractive Index: 1.511
• PSA: 17.07000
• LogP: 3.28040
• Solubility: Not determined
• Sensitiveness: Air Sensitive

2-Bromo-5-(trifluoromethyl)benzaldehyde Security Information

• WGK Germany：3
• Hazard Category Code： 22-43-51
• Safety Instruction： S26; S36
• RTECS：AE8280000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38